Cas no 61238-31-1 (1H-Indole-2-thiol, 3-(2-aminoethyl)-)

• Product Name: 1H-Indole-2-thiol, 3-(2-aminoethyl)-
• CAS No: 61238-31-1
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 487437
• PubChem ID: 71397889
• Update Time: 2025-04-19

1H-Indole-2-thiol, 3-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-thiol, 3-(2-aminoethyl)-
• 3-(2-aminoethyl)-1H-indole-2-thiol
• DTXSID30819349
• 61238-31-1

• Inchi： 1S/C10H12N2S/c11-6-5-8-7-3-1-2-4-9(7)12-10(8)13/h1-4,12-13H,5-6,11H2
• InChI Key： ZLEBDUPESLNMDQ-UHFFFAOYSA-N
• SMILES： SC1=C(CCN)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 192.07226
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 41.81